Cas no 2061996-87-8 (Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)-)

• Product Name: Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)-
• CAS No: 2061996-87-8
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 5580892
• PubChem ID: 127258883
• Update Time: 2025-07-09

Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)-
• 2061996-87-8
• (R)-1-(3,4-DIMETHOXYPHENYL)PROPAN-1-AMINE HCL
• Y11027
• (R)-1-(3,4-Dimethoxyphenyl)propan-1-aminehydrochloride
• (R)-1-(3,4-Dimethoxyphenyl)propan-1-amine hydrochloride
• Benzenemethanamine, alpha-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (alphaR)-

• Inchi： 1S/C11H17NO2.ClH/c1-4-9(12)8-5-6-10(13-2)11(7-8)14-3;/h5-7,9H,4,12H2,1-3H3;1H/t9-;/m1./s1
• InChI Key： SEUUTSPOQSQOPW-SBSPUUFOSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)[C@@H](CC)N)OC

Computed Properties

• Exact Mass: 231.1026065g/mol
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)-

Comprehensive Overview of Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)- (CAS No. 2061996-87-8)

Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)- (CAS No. 2061996-87-8) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its α-ethyl and 3,4-dimethoxy substituents, is often utilized as a building block in the development of bioactive molecules. Its (αR)- configuration ensures enantioselectivity, making it valuable for asymmetric synthesis and drug discovery.

The growing interest in chiral amines and their derivatives, such as Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)-, aligns with the increasing demand for enantiopure compounds in the pharmaceutical industry. Researchers frequently search for CAS No. 2061996-87-8 to explore its potential in designing central nervous system (CNS) targeting agents or dopamine receptor modulators, given its structural similarity to known pharmacophores. The compound's hydrochloride salt form enhances its solubility, facilitating its use in aqueous-based reactions.

In recent years, the focus on green chemistry and sustainable synthesis has driven innovations in the production of compounds like Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)-. Scientists are investigating catalytic methods to optimize its synthesis, reducing waste and energy consumption. This aligns with broader trends in the chemical industry, where environmentally friendly processes and atom economy are prioritized.

The compound's 3,4-dimethoxy moiety is particularly noteworthy, as it is a common feature in many natural products and bioactive molecules. This structural element contributes to the compound's potential interactions with biological targets, such as enzymes or receptors. Researchers often explore structure-activity relationships (SAR) to understand how modifications to the α-ethyl or dimethoxy groups affect biological activity.

From a regulatory perspective, Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)- is not classified as a hazardous material under current guidelines. However, proper handling and storage are recommended to maintain its stability. The compound's chiral purity is critical for applications in asymmetric synthesis, and advanced analytical techniques like HPLC and chiral chromatography are employed to ensure quality control.

In summary, Benzenemethanamine, α-ethyl-3,4-dimethoxy-, hydrochloride (1:1), (αR)- (CAS No. 2061996-87-8) represents a versatile and valuable compound in modern chemical research. Its unique structural features and chiral properties make it a focal point for studies in drug development, catalysis, and material science. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in advancing both academic and industrial applications.